Cas no 539-92-4 (Diisobutyl carbonate)

Diisobutyl carbonate Properties

Names and Identifiers

• Carbonic acid,bis(2-methylpropyl) ester
• bis(2-methylpropyl) carbonate
• DIISOBUTYLCARBINYL ACETATE
• Carbonic acid,diisobutyl ester
• diisobutyl carbonate
• Diisobutylcarbonat
• Isobutyl carbonate
• Kohlensaeure-diisobutylester
• Carbonic acid, bis(2-methylpropyl) ester
• Carbonic acid, diisobutyl ester
• Carbonic acid diisobutyl ester
• UXXXZMDJQLPQPH-UHFFFAOYSA-N
• diisobutylcarbonate
• di-iso-butyl carbonate
• (iso-C4H9O)2C(O)
• Carbonic acid, di-isobutyl ester
• NSC4009
• Carbonic acid, diisobutyl ester (8CI)
• NSC-4009
• DTXSID4060236
• D81477
• carbonic acid bis-(2-methylpropyl) ester
• MFCD00026479
• NSC 4009
• NS00043110
• UNII-UN7NR8B1XJ
• EINECS 208-730-3
• AKOS024333533
• CS-0160242
• UN7NR8B1XJ
• 539-92-4
• SCHEMBL37351
• DTXCID3041532
• +Expand

• MDL： MFCD00026479
• InChIKey： UXXXZMDJQLPQPH-UHFFFAOYSA-N
• Inchi： 1S/C9H18O3/c1-7(2)5-11-9(10)12-6-8(3)4/h7-8H,5-6H2,1-4H3
• SMILES： O(C(=O)OC([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 174.12600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 6
• Monoisotopic Mass: 174.125594432g/mol
• Heavy Atom Count: 12
• Complexity: 116
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 35.5

Experimental Properties

• LogP: 2.45160
• PSA: 35.53000
• Refractive Index: 1.4072 (estimate)
• Boiling Point: 245.22°C (rough estimate)
• Density: 0.9138

Diisobutyl carbonate Security Information

Diisobutyl carbonate Customs Data

• HS CODE：2920909090
• Customs Data：

  China Customs Code:

  2920909090

  Overview:

  2920909090 Other inorganic esters(Esters excluding hydrogen halide)(Including its salts and their halogenation,sulfonation,Nitration and nitrosation derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2920909090 esters of other inorganic acids of non-metals (excluding esters of hydrogen halides) and their salts; their halogenated, sulphonated, nitrated or nitrosated derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%